5H,6H,7H-pyrrolo[1,2-c]imidazol-6-amine dihydrochloride

• IUPAC Name: 6,7-dihydro-5H-pyrrolo[1,2-c]imidazol-6-amine;dihydrochloride
• InChI: InChI=1S/C6H9N3.2ClH/c7-5-1-6-2-8-4-9(6)3-5;;/h2,4-5H,1,3,7H2;2*1H
• InChI Key: BWZJALRMCYAXOC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN2C1=CN=C2)N.Cl.Cl
• Molecular Formula: C6H11Cl2N3
• Molecular Weight: 196.07 g/mol

Description

The compound “5H,6H,7H-pyrrolo[1,2-c]imidazol-6-amine dihydrochloride” is a chemical compound with the molecular formula C6H9N3.2ClH. It is related to the class of compounds known as imidazoles, which are five-membered heterocyclic moieties that possess three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Scientific Research Applications

Antibacterial and Antifungal Activity

A study by Demchenko et al. (2021) reported on the synthesis of new 3-aryl-5H-pyrrolo[1,2-a]imidazole and 5H-imidazo[1,2-a]azepine quaternary salts, demonstrating significant antibacterial and antifungal activity against a spectrum of pathogens including Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae. This research highlights the potential of structurally related compounds in developing new antimicrobial agents (Demchenko et al., 2021).

Synthesis of Nucleoside Derivatives

Cristalli et al. (1994) explored the synthesis of 2′-deoxyribonucleoside derivatives of N6-substituted 1-deazapurines, indicating the relevance of structurally similar compounds in modifying nucleosides to potentially alter biological activity and therapeutic uses (Cristalli et al., 1994).

Potential Antiulcer Agents

Starrett et al. (1989) synthesized new imidazo[1,2-a]pyridines with potential as antiulcer agents. Although these compounds did not exhibit significant antisecretory activity, they demonstrated good cytoprotective properties, suggesting a possible avenue for developing treatments against ulcers (Starrett et al., 1989).

Medicinal Chemistry Applications

Schmid et al. (2006) presented a synthesis method for 3-(N-substituted aminomethyl)-5-(N-substituted imino)-2,3-dihydro-imidazo[1,2-a]pyridines, illustrating the utility of such compounds in the search for small molecules that can adapt optimally to biological targets, thereby showcasing the importance of these compounds in medicinal chemistry and drug discovery efforts (Schmid et al., 2006).

Future Directions

Imidazole-containing compounds, including “5H,6H,7H-pyrrolo[1,2-c]imidazol-6-amine dihydrochloride”, have become an important synthon in the development of new drugs due to their broad range of chemical and biological properties. As such, they continue to be a focus of research for the development of novel drugs to overcome public health problems.